N-(p-cyanobenzoyl)-beta-alanine

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 3-[(4-cyanobenzoyl)amino]propanoic acid
• InChI: InChI=1S/C11H10N2O3/c12-7-8-1-3-9(4-2-8)11(16)13-6-5-10(14)15/h1-4H,5-6H2,(H,13,16)(H,14,15)
• InChI Key: RHRQYAZPGQLGCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C(=O)NCCC(=O)O

Description

N-(p-cyanobenzoyl)-beta-alanine is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.96 g of 4-cyanobenzoyl chloride and 2.67 g of β-alanine were stirred at room temperature for 4 hours in 450 ml of sodium bicarbonate solution (2%) and the mixture was acidified using concentrated sulphuric acid (pH 6). The solution was evaporated and extracted using ethyl acetate. Drying and evaporation of the organic phase gave a residue which, with diisopropyl ether, yielded 4.69 g of N-(p-cyanobenzoyl)-β-alanine, m.p. 155°-157° C.